1,6-Dimethoxy-3,4-bis(methoxyethynyl)hex-3-ene-1,5-diyne

• CAS No.: 823813-88-3
• Molecular Formula: C14H12O4
• Molecular Weight: 244.24 g/mol
• IUPAC Name: 1,6-dimethoxy-3,4-bis(2-methoxyethynyl)hex-3-en-1,5-diyne
• InChI: InChI=1S/C14H12O4/c1-15-9-5-13(6-10-16-2)14(7-11-17-3)8-12-18-4/h1-4H3
• InChI Key: IYFHMTWRNYVZNQ-UHFFFAOYSA-N
• Canonical SMILES: COC#CC(=C(C#COC)C#COC)C#COC

Description

1,6-Dimethoxy-3,4-bis(methoxyethynyl)hex-3-ene-1,5-diyne is a complex organic compound characterized by its unique structure, which includes multiple methoxy and ethynyl groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1,6-Dimethoxy-3,4-bis(methoxyethynyl)hex-3-ene-1,5-diyne typically involves multi-step organic reactions. One common method includes the use of starting materials such as hex-3-ene-1,5-diyne, which undergoes methoxylation and ethynylation reactions under controlled conditions. The reaction conditions often involve the use of catalysts, solvents, and specific temperature and pressure settings to achieve the desired product.

Industrial Production Methods

Industrial production of this compound may involve scaling up the laboratory synthesis methods. This includes optimizing reaction conditions for higher yields and purity, as well as implementing continuous flow processes to enhance efficiency and safety.

Chemical Reactions Analysis

Types of Reactions

1,6-Dimethoxy-3,4-bis(methoxyethynyl)hex-3-ene-1,5-diyne can undergo various types of chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding carbonyl compounds.

Reduction: Reduction reactions can lead to the formation of alkanes or alkenes.

Substitution: The methoxy and ethynyl groups can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

• Oxidation